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Compound of Interest

Compound Name: Antazoline Phosphate

Cat. No.: B1667544

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stable antazoline phosphate
stock solutions for research and development applications. It includes key physicochemical
properties, solubility data, stability information, and step-by-step instructions for preparation
and storage to ensure solution integrity and experimental reproducibility.

Physicochemical Properties

Antazoline phosphate is the phosphate salt of antazoline, a first-generation antihistamine that
acts as a histamine H1 receptor antagonist.[1][2][3] It is a white to off-white crystalline powder.

[4]115]
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Property Value Reference
Molecular Formula C17H19N3-H304P
Molecular Weight 363.35 g/mol

White to off-white crystalline
Appearance

powder
pKa 10.0
Melting Point 194-198 °C

Solubility Data

The solubility of antazoline phosphate was determined in several common laboratory
solvents. It is highly soluble in water, moderately soluble in DMSO, and insoluble in ethanol.
For DMSQO, it is critical to use a fresh, anhydrous grade, as the presence of moisture can
reduce solubility.

o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

A 2% aqueous
Water 73 mg/mL ~200.9 mM solution has a pH of
approximately 4.5.

Use fresh, anhydrous

DMSO 18 mg/mL ~49.53 mM

DMSO.
Ethanol Insoluble N/A
Methanol Soluble N/A

Experimental Protocol: Stock Solution Preparation

This protocol outlines the procedure for preparing a 10 mM antazoline phosphate stock
solution in sterile water.

Materials:
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e Antazoline Phosphate powder

 Sterile, purified water (e.g., Milli-Q or equivalent)
 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

e \Vortex mixer

o Sterile filter (0.22 pm) and syringe

 Sterile microcentrifuge tubes for aliquoting

Procedure:

Pre-Weighing Preparation: Bring the antazoline phosphate powder container to room
temperature before opening to prevent condensation.

e Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the
desired amount of antazoline phosphate powder.

o Calculation Example: For 10 mL of a 10 mM stock solution:
» Mass (mg) = 10 mmol/L * 0.010 L * 363.35 g/mol * 1000 mg/g = 36.335 mg

o Dissolution: Add the appropriate volume of sterile water to the conical tube containing the
powder.

e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (< 37°C) may be used to aid dissolution if
necessary.

 Sterilization (Optional): For cell culture or other sterile applications, filter the stock solution
through a 0.22 um sterile syringe filter into a new sterile tube.

 Aliquoting: Dispense the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
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degrade the compound.

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots as recommended in the stability section
below.
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Caption: Workflow for preparing a sterile antazoline phosphate stock solution.
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Stability and Storage Recommendations

The stability of antazoline phosphate is highly dependent on pH and storage conditions.
Degradation, primarily through hydrolysis of the imidazoline ring, is minimized at a slightly
acidic pH.

e pH Stability: The compound is most stable in aqueous solutions at pH 5.0. Degradation rates
increase significantly at neutral to alkaline pH (e.g., pH 7.4) and in highly acidic conditions
(pH < 3.0). The primary degradation product at semi-alkaline pH is N-(2-aminoethyl)-2-(N-
benzylanilino)acetamide.

o Temperature & Light: Protect solutions from light. For long-term storage, frozen aliquots are
required. Avoid repeated freeze-thaw cycles.

Form Storage Temperature Shelf Life
Solid Powder -20°C 3 years
Stock Solution in Solvent -80°C 1 year
Stock Solution in Solvent -20°C 1 month

Mechanism of Action: Histamine H1 Receptor
Antagonism

Antazoline functions by competitively blocking the histamine H1 receptor. Endogenous
histamine, released from mast cells during an allergic response, normally binds to these
receptors to trigger downstream effects. By occupying the receptor binding site without
activating it, antazoline prevents histamine-induced signaling, thereby mitigating allergic
symptoms such as vasodilation, increased capillary permeability, and smooth muscle
contraction.
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Caption: Antazoline blocks the histamine H1 receptor, inhibiting downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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